Cas no 857410-86-7 (6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid)
857410-86-7 structure
Product Name:6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
CAS No:857410-86-7
MF:C6H7N3O3
MW:169.138080835342
CID:829631
Update Time:2023-08-03
6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-imino-1-methyl-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxylic acid
- 6-amino-1-methyl-2-oxopyrimidine-5-carboxylic acid
- 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
- 6-Amino-1-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
- MLS004491794
- FCH1051576
- SMR003288743
- 6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
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- Inchi: 1S/C6H7N3O3/c1-9-4(7)3(5(10)11)2-8-6(9)12/h2H,7H2,1H3,(H,10,11)
- InChI Key: KAPYSFLLPGNWII-UHFFFAOYSA-N
- SMILES: O=C1N=CC(C(=O)O)=C(N)N1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 305
- Topological Polar Surface Area: 96
6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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